Cas no 1820740-02-0 (3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride)

3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride is a bicyclic amine derivative with a pyridazine ether linkage, offering a unique structural motif for pharmaceutical and chemical research. Its rigid 8-azabicyclo[3.2.1]octane scaffold provides steric constraints that may enhance binding selectivity in receptor studies. The dihydrochloride salt form ensures improved solubility and stability for handling in aqueous solutions. This compound is particularly relevant in medicinal chemistry as a potential intermediate for the synthesis of bioactive molecules, including CNS-targeting agents. Its dual functional groups (pyridazine and tertiary amine) make it a versatile building block for further derivatization. The high purity and well-defined crystalline structure facilitate reproducible results in experimental applications.

3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride structure

1820740-02-0 structure

Product name:3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

CAS No:1820740-02-0

MF:

MW:

CID:4619568

3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
- 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2167-2348-10g	3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	95%+	10g	$5363.0	2023-09-06
TRC	P220991-100mg	3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0		100mg	$ 185.00	2022-06-03
TRC	P220991-500mg	3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0		500mg	$ 660.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1144565-250mg	3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	97%	250mg	￥6059	2023-04-09
Life Chemicals	F2167-2348-0.5g	3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	95%+	0.5g	$707.0	2023-09-06
A2B Chem LLC	AY07527-50mg	3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	95%+	50mg	$706.00	2024-04-20
A2B Chem LLC	AY07527-500mg	3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	95%+	500mg	$1460.00	2024-04-20
A2B Chem LLC	AY07527-2.5g	3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	95%+	2.5g	$5012.00	2024-04-20
Chemenu	CM537298-100mg	3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0	97%	100mg	$***	2023-03-30
TRC	P220991-1g	3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	1820740-02-0		1g	$ 1020.00	2022-06-03

3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Related Literature

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Additional information on 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

Comprehensive Overview of 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820740-02-0)

3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820740-02-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of 8-azabicyclo[3.2.1]octane derivatives, which are known for their unique structural properties and potential therapeutic applications. The presence of a pyridazin-3-yloxy moiety further enhances its biological activity, making it a subject of interest for drug discovery and development.

The compound's molecular structure features a bicyclic framework, which is often associated with improved metabolic stability and bioavailability. Researchers have explored its potential as a modulator of central nervous system (CNS) targets, given the structural similarities to other bioactive molecules in this domain. The dihydrochloride salt form ensures better solubility and handling, which is crucial for laboratory and industrial applications.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and psychiatric conditions. 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride has been investigated for its potential role in addressing these challenges. Its mechanism of action, though not fully elucidated, is believed to involve interactions with neurotransmitter receptors, making it a candidate for further preclinical studies.

The synthesis of 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride involves multi-step organic reactions, including the formation of the 8-azabicyclo[3.2.1]octane core and subsequent functionalization with the pyridazin-3-yloxy group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These rigorous quality control measures ensure that the compound meets the standards required for research and development.

One of the key advantages of this compound is its versatility. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore new chemical space. The growing interest in fragment-based drug discovery has further highlighted the importance of such building blocks. Additionally, its potential applications extend beyond pharmaceuticals, with exploratory studies in agrochemicals and materials science.

From an SEO perspective, terms like "8-azabicyclo[3.2.1]octane derivatives," "pyridazin-3-yloxy compounds," and "small molecule modulators" are frequently searched by researchers and industry professionals. These keywords reflect the compound's relevance in cutting-edge scientific inquiries. Moreover, questions such as "What are the applications of 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride?" or "How is CAS No. 1820740-02-0 synthesized?" are common in academic and industrial forums, underscoring the need for detailed, accessible information.

In conclusion, 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride represents a promising area of research with broad implications for drug development and beyond. Its unique structural features, combined with its potential biological activity, make it a compound worth watching in the coming years. As scientific understanding evolves, so too will the applications and significance of this intriguing molecule.